Cas no 876310-22-4 (Benzene,1-bromo-4-(2,4-dibromophenoxy)-2-fluoro-)

• Product Name: Benzene,1-bromo-4-(2,4-dibromophenoxy)-2-fluoro-
• CAS No: 876310-22-4
• MF: C₁₂H₆Br₃FO
• MW: 424.885844707489
• CID: 709904
• PubChem ID: 86096129
• Update Time: 2025-04-19

Benzene,1-bromo-4-(2,4-dibromophenoxy)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-(2,4-dibromophenoxy)-2-fluoro-
• 2'-Fluoro-2,4,4'-tribromodiphenyl ether
• 3'-FLUORO-2,4,4'-TRIBROMODIPHENYL ETHER
• 2-Fluoro-2,4,4-tribromodiphenyl ether50µg
• 3’-Fluoro-2,4,4’-tribromodiphenyl ether
• Bis[2-(2-bromoisobutyryloxy)undecyl] disulfide
• F-BDE-28
• 876310-22-4
• DTXSID901016815
• 1-bromo-4-(2,4-dibromophenoxy)-2-fluorobenzene

• Inchi： 1S/C12H6Br3FO/c13-7-1-4-12(10(15)5-7)17-8-2-3-9(14)11(16)6-8/h1-6H
• InChI Key： BNTSLFYEQWGTOU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC1C=CC(=C(C=1)F)Br)Br

Computed Properties

• Exact Mass: 421.79500
• Monoisotopic Mass: 421.79528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 5.90550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers